Combined pyro-hydrometallurgical technology for recovering valuable metal elements from spent lithium-ion batteries: a review of recent developments
Green Chemistry Pub Date: 2023-08-07 DOI: 10.1039/D3GC01077E
Abstract
Lithium-ion batteries (LIBs) are widely used in the mobile electronics, power, energy storage and other fields due to their excellent electrochemical performance, but their limited service life has resulted in a large number of spent LIBs being discarded. Due to the advantages of high recovery efficiency and mild reaction conditions, the combined pyro-hydrometallurgical process for recovering valuable metal elements from spent LIBs is emerging in line with the principles of green chemistry and has potential for large-scale industrial applications. Here we review current developments in the combined recovery process, aiming to figure out the challenges and future directions for the combined process. In detail, thermal pretreatment methods for collecting the cathode material from spent LIBs, the combined recovery process for treating the cathode material, and the subsequent separation and extraction process are summarized. Furthermore, the practical application of combined recycling schemes is demonstrated. Finally, the development and challenges of the combined process in recycling spent LIBs are revealed. Achieving pollution-free emissions and high-value utilization of spent LIB resources with low-cost treatment are future directions for the combined process.
Recommended Literature
- [1] Nutritional strategies for dealing with depression
- [2] Back cover
- [3] Nanowires self-assemble into β-MnO2 nanospheres to form crosslinking 3D hierarchical porous networks: with template-free fabrication and good supercapacitive performance over a broad temperature range†
- [4] A biocompatible calcium bisphosphonate coordination polymer: towards a metal-linker synergistic therapeutic effect?†
- [5] Nitrogen and phosphorus dual-doped graphene as a metal-free high-efficiency electrocatalyst for triiodide reduction†
- [6] A one-dimensional chain of manganese(ii) bridged peroxomolybdate isolated from an aqueous Mn–polymolybdate–H2O2 system†
- [7] Proton conduction in hydronium solvate ionic liquids affected by ligand shape†
- [8] Processing ThinPrep cervical cytological samples for Raman spectroscopic analysis
- [9] Identifying surface degradation, mechanical failure, and thermal instability phenomena of high energy density Ni-rich NCM cathode materials for lithium-ion batteries: a review
- [10] Strain engineering the properties of graphene and other two-dimensional crystals
